4-chloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide

• IUPAC Name: 4-chloro-N-[[4-(pyridin-4-ylmethyl)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C20H16ClN3OS/c21-17-5-3-16(4-6-17)19(25)24-20(26)23-18-7-1-14(2-8-18)13-15-9-11-22-12-10-15/h1-12H,13H2,(H2,23,24,25,26)
• InChI Key: GPHDCXXIVRICQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=NC=C2)NC(=S)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H16ClN3OS
• Molecular Weight: 381.9 g/mol

Description

The compound “4-chloro-N-({[4-(4-pyridinylmethyl)phenyl]amino}carbonothioyl)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is an aromatic compound containing an anilide group where the carboxamide group is substituted with a benzene ring. The molecule also contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzamide moiety, the introduction of the chloro group, and the formation of the carbonothioyl group. Unfortunately, without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzamide and pyridine moieties would likely contribute to the compound’s aromaticity, while the chloro group would likely be a significant electron-withdrawing group. The carbonothioyl group (also known as a thiocarbonyl group) would likely have interesting reactivity due to the presence of the sulfur atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The benzamide moiety could undergo reactions typical of amides, such as hydrolysis. The chloro group might be displaced in a nucleophilic aromatic substitution reaction. The carbonothioyl group could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide and pyridine groups could increase the compound’s solubility in polar solvents. The aromatic rings could contribute to the compound’s UV/Vis absorption properties.

Future Directions

The potential applications of this compound would depend on its physical, chemical, and biological properties. It could be of interest in fields such as medicinal chemistry, materials science, or chemical biology, among others.